BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 6-Bromo-7-
methoxyquinaldine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

6-Bromo-7-methoxy-2-
Compound Name:
methylquinoline

Cat. No.: B11755923

Get Quote

This guide provides a comprehensive technical overview of 6-Bromo-7-methoxyquinaldine, a

substituted quinoline derivative. It is intended for researchers, scientists, and professionals in
the field of drug development and medicinal chemistry. This document delves into the
nomenclature, chemical identity, potential synthesis strategies, and the scientific context of this
molecule, leveraging established principles of quinoline chemistry.

Nomenclature and Molecular Identity

The name "6-Bromo-7-methoxyquinaldine" designates a specific chemical structure derived
from the heterocyclic compound quinoline. To ensure clarity and precision, it is essential to
deconstruct its nomenclature.

e Core Structure: Quinaldine: The trivial name "quinaldine" refers to 2-methylquinoline. This is
the foundational scaffold of the molecule.

e Substituents:

o 6-Bromo: A bromine atom is attached to the 6th position of the quinoline ring.
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o 7-Methoxy: A methoxy group (-OCHs) is attached to the 7th position of the quinoline ring.

Therefore, the systematic and unambiguous IUPAC name for this compound is 6-Bromo-7-
methoxy-2-methylquinoline.

ble 1: Chemical Identifi | .

Identifier Value Source

6-Bromo-7-methoxy-2-
IUPAC Name o N/A
methylquinoline

Synonym 6-Bromo-7-methoxyquinaldine N/A
Molecular Formula C11H10BrNO Derived
Molecular Weight 252.11 g/mol Derived
) CC1=NC2=C(C=C1l)C(=C(C= )
Canonical SMILES Derived
C2)Br)OC
InChl Key (Predicted) Derived

Not explicitly found; related
CAS Number ) ) [1]
isomers exist.

Note: While a specific CAS number for 6-Bromo-7-methoxy-2-methylquinoline was not found
in the initial search, its isomers, such as 7-Bromo-6-methoxy-2-methylquinoline (CAS: 646039-
16-9), are documented.[1]

Scientific Context and Potential Applications

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous synthetic compounds with a wide array of biological activities.[2] The introduction of
substituents like halogens (e.g., bromine) and methoxy groups can significantly modulate the
physicochemical and biological properties of the parent molecule.[3]

o Halogenation: The presence of a bromine atom can enhance lipophilicity, potentially
improving membrane permeability. It can also influence metabolic stability and provide a site
for further chemical modification.[3]
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» Methoxy Group: The methoxy group can alter the electronic properties of the aromatic
system and participate in hydrogen bonding, which can be crucial for binding to biological
targets.

Given these characteristics, 6-Bromo-7-methoxyquinaldine and its analogs are of interest in
drug discovery for various therapeutic areas, including:

e Anticancer Agents: Many quinoline derivatives have demonstrated potent anticancer activity
through mechanisms such as the inhibition of topoisomerase | and DNA intercalation.[2]

o Antimicrobial Agents: The quinoline core is found in several antibacterial and antimalarial
drugs.

« Inhibitors of Prostaglandin F2a: Related 6-bromo-3-methylquinoline analogues have been
investigated as inhibitors of prostaglandin F2a, which is associated with preterm labor.[4]

Synthesis Strategies

While a specific, documented synthesis for 6-Bromo-7-methoxy-2-methylquinoline was not
found, a plausible synthetic route can be devised based on established quinoline synthesis
methods and functional group transformations. A common and versatile method for
constructing the quinaldine ring is the Doebner-von Miller reaction.

The following diagram outlines a potential synthetic workflow:

Cyclization & Aromatization

( )
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Caption: Proposed synthesis of 6-Bromo-7-methoxy-2-methylquinoline.

Experimental Protocol: Proposed Synthesis

Objective: To synthesize 6-Bromo-7-methoxy-2-methylquinoline via the Doebner-von Miller
reaction.

Materials:

4-Bromo-3-methoxyaniline

Crotonaldehyde

Hydrochloric acid (concentrated)

An oxidizing agent (e.g., arsenic pentoxide or nitrobenzene)

Appropriate solvents for reaction and purification (e.g., ethanol, ethyl acetate)

Standard laboratory glassware and safety equipment
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-Bromo-3-methoxyaniline in a suitable solvent like ethanol.

 Acidification: Slowly add concentrated hydrochloric acid to the solution while stirring.
» Addition of Reagents: Introduce the oxidizing agent to the reaction mixture.

o Aldehyde Addition: Add crotonaldehyde dropwise to the stirring mixture. The reaction is often
exothermic and may require cooling.

o Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can
be monitored by Thin Layer Chromatography (TLC).
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o Workup: After completion, cool the reaction mixture and neutralize it with a base (e.qg.,
sodium carbonate solution).

o Extraction: Extract the product into an organic solvent such as ethyl acetate.

 Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and
concentrate it under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Causality behind Experimental Choices:

The Doebner-von Miller reaction is a robust method for synthesizing quinolines from anilines
and a,B-unsaturated carbonyl compounds.

» Crotonaldehyde serves as the source for C2, C3, and the C2-methyl group of the quinaldine
ring.

e An acid catalyst is required to facilitate the Michael addition and subsequent cyclization
steps.

e An oxidizing agent is necessary for the final aromatization of the dihydroquinoline
intermediate to the stable quinoline ring system.

Analytical Characterization

To confirm the identity and purity of the synthesized 6-Bromo-7-methoxy-2-methylquinoline,
a combination of analytical techniques would be employed.[5][6]

Table 2: Analytical Methods for Structural Elucidation
and Purity Assessment
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Technique

Purpose

Expected Observations

1H NMR Spectroscopy

Structural Characterization

Signals corresponding to the
aromatic protons on the
quinoline ring, a singlet for the
methyl group at the 2-position,
and a singlet for the methoxy

group protons.

13C NMR Spectroscopy

Structural Characterization

Resonances for all 11 carbon
atoms, including the methyl,
methoxy, and aromatic

carbons.

Mass Spectrometry (MS)

Molecular Weight and Formula

Confirmation

A molecular ion peak
corresponding to the
calculated molecular weight.
The isotopic pattern of bromine
(**Br and &1Br in approximately
a 1:1 ratio) would be a key

diagnostic feature.

High-Performance Liquid
Chromatography (HPLC)

Purity Assessment

A single major peak indicating

the purity of the compound.

Infrared (IR) Spectroscopy

Functional Group Identification

Characteristic absorption
bands for C-H (aromatic and
aliphatic), C=C, C=N, and C-O

stretching vibrations.

The following diagram illustrates the analytical workflow for compound validation:
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Caption: Workflow for the purification and analysis of the target compound.

Conclusion

6-Bromo-7-methoxyquinaldine (6-Bromo-7-methoxy-2-methylquinoline) is a molecule of
significant interest for medicinal chemistry and drug discovery due to its substituted quinoline
core. While not extensively documented as a standalone compound, its synthesis is achievable
through established organic chemistry reactions. Its potential biological activity, inferred from
related structures, warrants further investigation. The analytical techniques outlined in this
guide provide a robust framework for its synthesis, purification, and characterization, enabling
further exploration of its properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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